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Compound of Interest

Compound Name: Ibogamine

Cat. No.: B1202276 Get Quote

Application Note: The isolation of ibogaine from the root bark of Tabernanthe iboga is a critical

process for research into its therapeutic potential, particularly in the context of addiction

treatment. The methods outlined below provide a framework for obtaining ibogaine in varying

degrees of purity, from total alkaloid extracts to purified ibogaine hydrochloride. The choice of

method will depend on the desired purity, available resources, and the scale of the operation.

Acid-base extraction remains a fundamental and widely practiced technique, leveraging the

alkaline nature of ibogaine to separate it from other plant constituents. Subsequent purification

steps are essential to remove other alkaloids and impurities that may be present.

Quantitative Data Summary
The yield and purity of ibogaine extracts can vary significantly based on the quality of the plant

material and the extraction method employed. The following tables summarize reported data on

the composition of different Tabernanthe iboga preparations.

Table 1: Ibogaine Content in Various T. iboga Preparations
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Product Type
Number of
Samples

Mean Ibogaine
Content (%)

Range of Ibogaine
Content (%)

Iboga Root Bark 5 6.2% 0.6% - 11.2%

Total Alkaloids (TA) 5 17.8% 8.2% - 32.9%

Purified Total Alkaloids

(PTA)
1 73.7% -

Ibogaine HCl 3 67.0% 61.5% - 73.4%

Data sourced from a study analyzing products from various suppliers and may not be

representative of all materials.[1][2]

Table 2: Alkaloid Composition in Different T. iboga Extracts

Alkaloid
Iboga Root
Bark (Mean %)

Total Alkaloids
(TA) (Mean %)

Purified Total
Alkaloids
(PTA) (Mean
%)

Ibogaine HCl
(Mean %)

Ibogaine 6.2% 17.8% 73.7% 67.0%

Ibogamine 0.98% 4.3% 6.1% 5.9%

Ibogaline 0.8% 0.69% 4.7% 7.2%

Voacangine 0.2% 0.25% - -

This table presents the average percentages of different alkaloids found in various forms of

iboga products.[2] The content of ibogaine in Tabernanthe iboga root bark is typically low, often

cited as being around 0.3-0.4%.[3][4]

Experimental Protocols
The following protocols describe common methods for the extraction and purification of

ibogaine from Tabernanthe iboga root bark.
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Protocol 1: Acid-Base Extraction for Total Alkaloids (TA)
This protocol outlines a common method for extracting the total alkaloid content from the root

bark using simple acid-base chemistry.[4][5]

Materials:

Powdered Tabernanthe iboga root bark

Distilled white vinegar (5% acetic acid)

Ammonia solution (5% or janitorial strength 10%+)

Distilled water

Coffee filters or cotton cloth

Non-reactive containers (e.g., stainless steel, ceramic, HDPE 2)

Funnel

Procedure:

Acidic Extraction:

1. Place the powdered root bark in a non-reactive container.

2. Add enough distilled white vinegar to completely cover the powder. A general guideline is

to use approximately five times the volume of vinegar to the weight of the bark (e.g., 200

mL of vinegar for 40 g of bark).[6]

3. Stir the mixture occasionally and allow it to sit for at least one hour.

4. Filter the mixture through a coffee filter or cotton cloth to separate the acidic liquid extract

from the plant material.

5. Repeat the acidic extraction with fresh vinegar on the same plant material to ensure a

thorough extraction.
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Alkaloid Precipitation:

1. Combine the acidic liquid extracts.

2. Slowly add ammonia solution to the extract while stirring. A grayish-brown precipitate of

the total alkaloids (TA) will form.[5]

3. Continue adding ammonia until the solution is basic. It is better to add a slight excess of

ammonia to ensure complete precipitation of the alkaloids.[5]

Isolation and Drying of Total Alkaloids:

1. Filter the basic solution through a coffee filter to collect the precipitated TA.

2. Wash the collected precipitate with distilled water to remove excess ammonia and other

water-soluble impurities.

3. Allow the TA to dry completely. A stream of warm air can be used to speed up the drying

process.[5] The resulting product is a brown powder.

Protocol 2: Purification of Ibogaine via Acetone
Extraction and HCl Salt Formation
This protocol describes the further purification of the Total Alkaloids to obtain Purified Total

Alkaloids (PTA) as hydrochloride salts.

Materials:

Dried Total Alkaloids (TA) powder

Acetone

Muriatic acid (hydrochloric acid, 28-36%)

Coffee filters

Glassware (e.g., beakers, flasks)
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Procedure:

Acetone Extraction:

1. Place the dried TA powder into a filter (e.g., a coffee filter in a funnel).

2. Add acetone to the TA powder. A suggested ratio is 15-18 mL of acetone per gram of TA.

[6]

3. Stir the mixture gently in the filter and allow the acetone to pass through, collecting the

filtrate. This step can be repeated with the same acetone to wash the TA thoroughly.[6]

Precipitation of Alkaloid Hydrochlorides:

1. Very slowly, add muriatic acid dropwise to the acetone filtrate while stirring. The

hydrochloride salts of the alkaloids, which are less soluble in acetone, will precipitate out

of the solution.[6][7]

2. If a pH meter is available, the addition of acid can be monitored until the pH of the acetone

reaches 6.1, at which point approximately 99% of the ibogaine should have converted to

its HCl salt and precipitated.[6]

Isolation of Purified Total Alkaloid (PTA) HCl:

1. Filter the acetone solution to collect the precipitated PTA HCl.

2. The collected PTA HCl can be washed with a small amount of fresh, cold acetone to

remove any remaining impurities.

3. Allow the PTA HCl to dry completely.

Protocol 3: Recrystallization of Ibogaine HCl for Higher
Purity
For obtaining a higher purity of ibogaine HCl, a recrystallization step can be performed.

Materials:
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Purified Total Alkaloid (PTA) HCl

Ethanol (95-100%)

Erlenmeyer flask

Heating source (e.g., hot plate)

Refrigerator/Freezer

Procedure:

Dissolution:

1. Place the PTA HCl in an Erlenmeyer flask.

2. Add a minimal amount of hot ethanol to dissolve the PTA HCl completely.[5][8]

Crystallization:

1. If any insoluble impurities are present, perform a hot filtration to remove them.[8]

2. Allow the hot ethanol solution to cool down slowly to room temperature.

3. To promote further crystallization, place the flask in a refrigerator and then in a freezer for

several hours.[5][8]

Crystal Collection:

1. Once crystallization is complete, collect the purified ibogaine HCl crystals by filtration.[8]

2. Wash the crystals with a small amount of cold ethanol to remove any remaining mother

liquor.[8]

3. Dry the crystals under a vacuum to obtain purified ibogaine HCl.[8]

Visualizations
The following diagrams illustrate the workflows for the extraction and purification of ibogaine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

http://www.puzzlepiece.org/ibogaine/literature/iboga_extraction_manual.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
http://www.puzzlepiece.org/ibogaine/literature/iboga_extraction_manual.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_the_Purity_of_Synthetically_Derived_Ibogaine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Total Alkaloid Extraction
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Caption: Workflow for the acid-base extraction of Total Alkaloids (TA).

Protocols 2 & 3: Purification of Ibogaine
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Caption: Workflow for the purification of Ibogaine via salt formation and recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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